![molecular formula C17H32BNO4 B2788218 Tert-butyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)piperidine-1-carboxylate CAS No. 2365173-87-9](/img/structure/B2788218.png)
Tert-butyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)piperidine-1-carboxylate is a chemical compound with the empirical formula C21H33BN2O5 . It is an important intermediate in many biologically active compounds .
Synthesis Analysis
The synthesis of this compound can be achieved through several steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material .Molecular Structure Analysis
The molecular weight of this compound is 404.31 . The InChI key is YDXOOIAHGJQCCR-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound is an important intermediate in the synthesis of many biologically active compounds such as crizotinib . It can be involved in various chemical reactions, including those involving transition metal catalysts .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . The compound’s InChI code is 1S/C15H26BNO4/c1-13(2,3)19-12(18)17-9-8-11(10-17)16-20-14(4,5)15(6,7)21-16/h8H,9-10H2,1-7H3 .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques
Tert-butyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)piperidine-1-carboxylate is synthesized through various chemical reactions, including substitution, oxidation, and halogenation. These processes yield significant intermediates used in the production of biologically active compounds like crizotinib (Kong et al., 2016).
Structural Confirmation
The synthesized compounds are confirmed and analyzed using techniques like MS, 1H NMR, and FTIR spectroscopy. For instance, the structure of tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate was confirmed by these methods, along with X-ray diffraction and density functional theory (DFT) (Ye et al., 2021).
Applications in Drug Development
Intermediate for Anticancer Drugs
This compound serves as a crucial intermediate in developing small molecule anticancer drugs. Research has shown the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate in this domain, with a high yield of 71.4% (Zhang et al., 2018).
Key Intermediate for Vandetanib
It is a key intermediate in the synthesis of Vandetanib, a medication used for certain types of cancer. The synthesis involves acylation, sulfonation, and substitution steps (Wang et al., 2015).
Analytical and Structural Studies
Molecular and Conformational Analysis
Advanced techniques such as crystallographic and conformational analyses, along with DFT, are employed to study the molecular structures of these compounds, providing insights into their physicochemical properties (Huang et al., 2021).
Molecular Structure Optimization
The molecular structures of these compounds, as optimized by DFT, are found to be consistent with structures determined by single crystal X-ray diffraction, indicating the reliability of these synthetic methods (Huang et al., 2021).
Advanced Material Synthesis
- In Nanoparticle Development: This compound plays a role in the development of nanoparticles, particularly in the creation of fluorescent nanoparticles. For example, research has shown its use in preparing water-soluble carboxylated polyfluorenes for fluorescence quenching studies (Zhang et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be an important intermediate in the synthesis of many biologically active compounds .
Mode of Action
It’s known to participate in the Suzuki-Miyaura cross-coupling reaction , which is a type of palladium-catalyzed cross-coupling reaction, used in organic chemistry to synthesize carbon-carbon bonds.
Biochemical Pathways
The compound is involved in the Suzuki-Miyaura cross-coupling reaction , a widely used method for creating carbon-carbon bonds. This reaction is a key step in the synthesis of many pharmaceuticals, polymers, and organic compounds.
Result of Action
As an intermediate in the synthesis of various biologically active compounds , the result of its action would largely depend on the final compound being synthesized
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the Suzuki-Miyaura cross-coupling reaction it participates in is sensitive to the presence of water and oxygen . Therefore, these reactions are typically carried out under inert conditions .
Properties
IUPAC Name |
tert-butyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H32BNO4/c1-15(2,3)21-14(20)19-10-8-9-13(12-19)11-18-22-16(4,5)17(6,7)23-18/h13H,8-12H2,1-7H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMZJAXHRSRNXSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)CC2CCCN(C2)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H32BNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2365173-87-9 |
Source
|
Record name | tert-butyl 3-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.